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Compound of Interest

Compound Name: Myristoleyl myristate

Cat. No.: B15551876

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical state and
melting point of Myristoleyl myristate, a wax ester of significant interest in various scientific
and industrial applications, including pharmaceuticals and cosmetics. This document outlines
the key physical properties, presents quantitative data in a structured format, and details
standardized experimental protocols for their determination.

Physical State of Myristoleyl Myristate

Myristoleyl myristate, at ambient temperature (approximately 20-25°C), exists as a white to
yellowish waxy solid.[1][2] Its solid nature at room temperature is a key characteristic
influencing its application as a structuring agent, emollient, and thickener in various
formulations. The texture is often described as waxy, contributing to its functional properties in
topical preparations and other delivery systems.

Melting Point of Myristoleyl Myristate

The melting point of Myristoleyl myristate is a critical parameter for its handling, formulation,
and performance. It is consistently reported to be in the range of human body temperature,
which is a desirable attribute for many cosmetic and pharmaceutical applications.

Quantitative Data Summary
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The following table summarizes the melting point of Myristoleyl myristate as reported in
various technical sources.

Parameter Value Reference(s)
Melting Point ~38 °C (100 °F) [3114]

Melting Point 37-39 °C [5]

Melting Point 37-55 °C [6]

Melting Point 37.4°C [7]

Experimental Protocols

Accurate determination of the physical state and melting point of Myristoleyl myristate
requires standardized experimental procedures. The following sections detail the
methodologies that are broadly applicable to waxy solids of this nature.

Determination of Physical State

The physical state of a substance at a given temperature is primarily determined through visual
observation under controlled conditions.

Methodology:

Sample Preparation: A representative sample of Myristoleyl myristate is placed in a clear,
inert container (e.g., a glass beaker or vial).

» Temperature Control: The sample is maintained at a standard ambient temperature, typically
20°C or 25°C, for a sufficient period to ensure thermal equilibrium. This can be achieved
using a calibrated incubator or a temperature-controlled room.

e Visual Observation: The sample is visually inspected for its physical characteristics. The
observation should note its state (solid, liquid, or semi-solid), color, and form (e.g.,
crystalline, amorphous, waxy).

o Documentation: The observed physical state at the specified temperature is recorded.
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Determination of Melting Point

For waxy solids like Myristoleyl myristate, standardized methods such as those described by
ASTM International and the United States Pharmacopeia (USP) are recommended for accurate
and reproducible melting point determination.

This method is suitable for determining the melting point of crystalline waxes. It relies on
observing the temperature plateau during the cooling of a molten sample, which corresponds to
the heat of fusion being released.

Methodology:

o Apparatus: The apparatus consists of a test tube to hold the sample, a calibrated
thermometer or temperature probe, an air bath, and a water bath.

o Sample Preparation: A sample of Myristoleyl myristate is melted by heating it to at least
8°C above its expected melting point.

e Procedure:
o The molten sample is poured into the test tube to a specific height.

o The thermometer is inserted into the molten sample, ensuring the bulb is at a specified
depth.

o The test tube assembly is placed in the air bath, which is then immersed in the water bath
maintained at a constant temperature (typically 16-28°C).

o The temperature of the sample is recorded at regular intervals (e.g., every 15 seconds) as
it cools.

» Data Analysis: A cooling curve is plotted with temperature versus time. The melting point is
the temperature at which the rate of temperature change decreases, forming a plateau. This
plateau is identified as the first five consecutive readings that are within 0.1°C of each other.

This method is widely used in the pharmaceutical industry and involves heating a small sample
in a capillary tube and observing the temperature range over which it melts.
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Methodology:

o Apparatus: A melting point apparatus with a heating block or bath, a calibrated thermometer
or digital temperature sensor, and capillary tubes are required.

o Sample Preparation: A small amount of finely powdered Myristoleyl myristate is introduced
into a capillary tube, which is then sealed at one end. The sample is packed to a specific
height.

e Procedure:

o The capillary tube containing the sample is placed in the heating block of the melting point
apparatus.

o The sample is heated at a controlled rate, typically 1°C per minute, especially near the
expected melting point.

o The temperatures at which the substance begins to melt (the first appearance of liquid)
and is completely molten are observed and recorded.

o Data Analysis: The melting range is reported as the temperature from the initial to the final
melting point. For a pure substance, this range is typically narrow.

Visualization of Physical State Transition

The relationship between temperature and the physical state of Myristoleyl myristate can be
visualized as a simple state transition diagram.

Solid (Waxy)

Melting Solidification
(~38 °C)| (Cooling)

Liquid
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Caption: State transition of Myristoleyl myristate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical State and Melting
Point of Myristoleyl Myristate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15551876#physical-state-and-melting-point-of-
myristoleyl-myristate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15551876?utm_src=pdf-body-img
https://www.benchchem.com/product/b15551876?utm_src=pdf-body
https://www.benchchem.com/product/b15551876?utm_src=pdf-custom-synthesis
https://www.scribd.com/document/886893922/USP-741-Melting-Point-or-Range
https://www.hywax.com/blog/wax-melting-point
https://store.astm.org/d0087-07a.html
https://doi.usp.org/USPNF/USPNF_M99530_03_01.html
http://www.waxpedia.org/wiki/index.php?title=Melting_point
https://store.astm.org/d0087-09r18.html
https://img.antpedia.com/standard/files/pdfs_ora/20221211/astm/ASTM%20D87-09%20(2018).pdf
https://www.benchchem.com/product/b15551876#physical-state-and-melting-point-of-myristoleyl-myristate
https://www.benchchem.com/product/b15551876#physical-state-and-melting-point-of-myristoleyl-myristate
https://www.benchchem.com/product/b15551876#physical-state-and-melting-point-of-myristoleyl-myristate
https://www.benchchem.com/product/b15551876#physical-state-and-melting-point-of-myristoleyl-myristate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15551876?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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